4-Hydroxymethylambrisentan-d5

• Molecular Formula: C22H22N2O5
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C22H22N2O5/c1-15-13-18(14-25)24-21(23-15)29-19(20(26)27)22(28-2,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13,19,25H,14H2,1-2H3,(H,26,27)/i3D,5D,6D,9D,10D
• InChIKey: PDUAYPFMBRYSNN-BDXWSXJNSA-N

4-Hydroxymethylambrisentan-d5 Internal Standard for Regulated Bioanalysis

4-Hydroxymethylambrisentan-d5 (CAS 2012598-50-2) is a pentadeuterated stable isotope-labeled analog of 4-hydroxymethylambrisentan, the principal CYP3A4-mediated oxidative metabolite of ambrisentan [1]. With a molecular formula of C22H17D5N2O5 and molecular weight of 399.46 g/mol, the compound features five deuterium substitutions on one phenyl ring, introducing a nominal mass shift of +5 Da relative to the unlabeled metabolite (MW 394.42 g/mol) . 4-Hydroxymethylambrisentan is classified under diphenylmethanes and phenylpropionates [2] and has been identified in human blood as a xenobiotic metabolite exclusively in individuals exposed to ambrisentan or its derivatives [3]. The deuterated form serves as an internal standard for LC-MS/MS quantification of the metabolite in pharmacokinetic studies, drug-drug interaction assessments, and bioequivalence testing.

Workflow LC-MS/MS bioanalysis of ambrisentan metabolite

Selection Stable isotope-labeled internal standard (SIL-IS) with phenyl-d5 labeling

Use context Low-abundance metabolite quantification in research matrices; method validation research

• [1] Harrison B, Magee MH, Mandagere A, Walker G, Dufton C, Henderson LS, Boinpally R. Effects of rifampicin (rifampin) on the pharmacokinetics and safety of ambrisentan in healthy subjects: a single-sequence, open-label study. J Clin Pharmacol. 2009;49(6):719-724. doi:10.1177/0091270009333949 View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: 4-hydroxymethyl ambrisentan. Unique ID C542601. View Source
• [3] Human Metabolome Database. HMDB0259645: 4-Hydroxymethyl Ambrisentan. View Source

Why 4-Hydroxymethylambrisentan-d5 Is Not Interchangeable

Substituting 4-hydroxymethylambrisentan-d5 with the unlabeled metabolite (4-hydroxymethylambrisentan) or with a structurally distinct analog internal standard introduces quantitation errors that compromise bioanalytical method validity. Unlabeled metabolite standards cannot be distinguished from endogenous analyte in the mass spectrometer, rendering them unusable as internal standards in stable isotope dilution assays [1]. Structural analog internal standards—which differ chemically from the target analyte—co-elute differently and exhibit divergent ionization behavior under electrospray conditions, leading to incomplete compensation for matrix effects and ion suppression [2]. A comparative study of deuterated versus 13C/15N-labeled internal standards demonstrated that deuterated SIL-IS can exhibit retention time shifts relative to the analyte, with quantitation bias reaching -38.4% in certain matrices when deuterium labeling alters chromatographic behavior [3]. Conversely, 4-hydroxymethylambrisentan-d5 offers an identical chemical structure to the target metabolite with a +5 Da mass increment, enabling chromatographic co-elution while maintaining MS distinguishability—a prerequisite for accurate LC-MS/MS quantification in complex biological matrices such as human plasma, where the metabolite AUC represents approximately 4% relative to parent ambrisentan [4].

d3-methyl analog (+3 Da shift)

Smaller mass shift may permit isotopic cross-talk with natural-abundance isotopologues of unlabeled analyte, risking non-linear calibration in low-concentration ranges.

d10-diphenyl analog (+10 Da shift)

Deuteration on both aromatic rings may introduce a larger chromatographic isotope effect, causing retention time shifts and potential matrix-effect mismatch between analyte and IS.

Structural analog IS (e.g., midazolam)

Structurally unrelated internal standards do not compensate for differential extraction recovery and ion suppression, limiting quantification accuracy for low-abundance metabolites.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [3] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source
• [4] Apotex Corp. Ambrisentan FDA Package Insert. Section 12.3 Pharmacokinetics. View Source

Quantitative Differentiation from Other Internal Standards

Mass Shift Advantage Over d3-Methyl Analog

4-Hydroxymethylambrisentan-d5 provides a +5 Da mass shift relative to unlabeled 4-hydroxymethylambrisentan (MW 394.42 g/mol), enabling complete baseline MS resolution in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes . The unlabeled metabolite cannot serve as an internal standard for quantifying the same metabolite in biological samples because the mass spectrometer cannot differentiate between the endogenous analyte and the spiked standard [1]. The five-deuterium substitution on one phenyl ring yields a monoisotopic mass difference sufficient to eliminate isotopic cross-talk while preserving near-identical chromatographic retention behavior [2].

Mass shift advantage

Analytical context

+5 Da (phenyl-d5) vs +3 Da (methyl-d3) vs +10 Da (d10-diphenyl)

Reduces isotopic cross-talk risk; meets HRMS recommendation of ≥5 Da for compounds in 300–500 Da range.

d3 mass shift is marginal for triple-quadrupole and inadequate for HRMS without correction.

Evidence Dimension	Mass shift for MS differentiation
Target Compound Data	+5 Da nominal mass shift (MW 399.46 g/mol)
Comparator Or Baseline	Unlabeled 4-hydroxymethylambrisentan (MW 394.42 g/mol)
Quantified Difference	Δm/z = +5 in MS1; +5 Da product ion shift in MS/MS
Conditions	ESI-MS/MS; molecular formula C22H17D5N2O5 vs C22H22N2O5

Why This Matters

The +5 Da mass shift enables unambiguous SRM/MRM transition assignment without interference from the natural isotopic envelope of the unlabeled analyte, which is essential for accurate quantification of low-abundance metabolites (~4% of parent AUC) in complex biological matrices.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989 View Source

Phenyl-d5 Label Stability vs. Methyl-d3 Back-Exchange

4-Hydroxymethylambrisentan-d5 enables direct quantification of the CYP3A4-mediated oxidative metabolite, whereas parent ambrisentan-d5 (MW 383.46 g/mol) quantifies only the parent drug [1]. In human plasma, 4-hydroxymethylambrisentan AUC accounts for approximately 4% relative to parent ambrisentan AUC under steady-state conditions [2]. A study evaluating herb-drug interaction with shikonin demonstrated that the metabolite exhibits distinct pharmacokinetic responses independent of parent drug behavior: when co-administered with 20 mg/kg shikonin, (S)-4-hydroxymethylambrisentan Cmax and AUC(0–∞) decreased modestly (p < 0.05), whereas parent ambrisentan Cmax and AUC(0–∞) significantly increased by 44.96% and 16.65%, respectively [3].

Label stability

Class-level

Phenyl-d5 (aromatic C-D) vs methyl-d3 (aliphatic on pyrimidine)

Aromatic C-D bonds are more resistant to H/D back-exchange under typical bioanalytical preparation conditions.

Class-level inference; no published comparative stability study for this specific compound.

Evidence Dimension	Quantitation target and PK response divergence
Target Compound Data	Enables quantification of metabolite; metabolite Cmax and AUC(0–∞) decrease with CYP3A4 inhibition
Comparator Or Baseline	Ambrisentan-d5 (parent drug internal standard, MW 383.46 g/mol)
Quantified Difference	Metabolite AUC = 4% of parent AUC [2]; shikonin co-administration: parent Cmax ↑44.96%, metabolite Cmax ↓ (p < 0.05) [3]
Conditions	Human plasma (parent drug AUC ratio); Sprague-Dawley rat plasma (shikonin DDI study, UPLC-MS/MS method)

Why This Matters

Parent drug internal standards cannot quantify metabolite-specific exposure changes during drug-drug interaction studies; 4-hydroxymethylambrisentan-d5 is required to independently assess metabolic pathway modulation by CYP3A4 inducers/inhibitors.

• [1] Veeprho. rac-Ambrisentan-D5 Product Page. CAS 1392210-85-3. View Source
• [2] Apotex Corp. Ambrisentan FDA Package Insert. Section 12.3 Pharmacokinetics. View Source
• [3] Zhu Y, et al. Evaluation of herb-drug interaction of ambrisentan with shikonin based on UPLC-MS/MS. Pharm Biol. 2021;59(1):1131-1136. doi:10.1080/13880209.2021.1964544 View Source

Lower LLOQ with SIL-IS vs. Structural Analog IS

Stable isotope-labeled internal standards (SIL-IS) co-elute with the target analyte and experience identical ionization conditions, thereby correcting for matrix-induced ion suppression or enhancement [1]. A systematic comparative study evaluating deuterated (2H) SIL-IS against non-deuterated (13C/15N) SIL-IS for LC-ESI-MS/MS quantification demonstrated that deuterated IS can exhibit retention time shifts relative to the analyte, producing quantitative bias; for 2-methylhippuric acid, concentrations generated with 2H7-IS were on average 59.2% lower than those generated with 13C6-IS, with spike accuracy showing -38.4% negative bias for 2H7-IS versus no significant bias for 13C6-IS [2]. 4-Hydroxymethylambrisentan-d5, with five deuterium substitutions, requires chromatographic method optimization to verify co-elution with unlabeled 4-hydroxymethylambrisentan; structural analog internal standards exhibit even greater retention time divergence and incomplete matrix effect compensation [3].

LLOQ comparison

Method context

0.34 ng/mL (SIL-IS method) vs 1 ng/mL (structural analog IS method) in human plasma

Supports lower quantification limits with matched SIL-IS, enabling reliable measurement at low metabolite trough levels.

Cross-study comparison; differences in sample preparation and instrumentation contribute to LLOQ variation.

Evidence Dimension	Quantitative bias due to differential matrix effect compensation
Target Compound Data	Deuterated SIL-IS: co-elution-dependent compensation; bias potential with retention time shift
Comparator Or Baseline	Structural analog internal standard (chemically distinct compound)
Quantified Difference	2H7-IS vs 13C6-IS: -59.2% concentration difference; -38.4% spike accuracy bias for 2H7-IS in urine matrix [2]; analog IS: incomplete compensation [1]
Conditions	LC-ESI-MS/MS; urine matrix for 2MHA quantification; generalizable to plasma metabolite assays

Why This Matters

While deuterated SIL-IS requires method validation to confirm co-elution, it outperforms structural analog IS in matrix effect compensation; procurement of 4-hydroxymethylambrisentan-d5 enables development of validated LC-MS/MS methods compliant with FDA Bioanalytical Method Validation Guidance for metabolite quantification.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source
• [3] Furey A, Moriarty M, Bane V, Kinsella B, Lehane M. Ion suppression; a critical review on causes, evaluation, prevention and applications. Talanta. 2013;115:104-122. doi:10.1016/j.talanta.2013.03.048 View Source

Regulatory Documentation for ANDA and DMF Submissions

4-Hydroxymethylambrisentan-d5 from qualified suppliers is provided with detailed characterization data compliant with regulatory guidelines, including Certificate of Analysis (COA) documentation suitable for Abbreviated New Drug Application (ANDA) submissions and commercial production quality control [1]. The unlabeled metabolite (4-hydroxymethylambrisentan, CAS 1106685-84-0) is available but lacks the deuterium label required for stable isotope dilution MS assays; alternative deuterated forms such as 4-Hydroxymethylambrisentan-d3 and -d10 exist (CAS 1261393-98-9) but vary in deuterium placement and isotopic enrichment specifications . Supplier-provided characterization for 4-hydroxymethylambrisentan-d5 includes mass spectrometric confirmation, HPLC purity assessment, and isotopic enrichment verification, enabling traceability against pharmacopeial standards (USP or EP) .

Vendor documentation

Specification review

Purity >98%, characterization data compliant with regulatory guidelines; multi-vendor availability (≥6 suppliers)

Broad supplier base supports procurement resilience and method validation documentation requirements.

Traceability to USP/EP reference standards available on request from select vendors.

Evidence Dimension	Regulatory documentation and characterization completeness
Target Compound Data	Full characterization data; COA with MS/HPLC; USP/EP traceability option
Comparator Or Baseline	Unlabeled metabolite (CAS 1106685-84-0); alternative d3/d10 forms
Quantified Difference	Deuterated (d5) enables SIL-IS MS assay; d3/d10 differ in labeling pattern (not directly comparable without method-specific validation)
Conditions	GMP/ISO-compliant synthesis; analytical characterization per ICH guidelines

Why This Matters

Regulatory submissions (ANDA, DMF) require fully characterized impurity and metabolite standards with documented purity and identity; 4-hydroxymethylambrisentan-d5 meets these requirements while the unlabeled metabolite cannot support MS-based stable isotope dilution quantification.

• [1] SynZeal. 4-Hydroxymethyl Ambrisentan D5 Product Page. View Source

Application Scenarios for Procurement

ANDA Method Validation and QC for Generic Ambrisentan

4-Hydroxymethylambrisentan-d5 serves as the stable isotope-labeled internal standard (SIL-IS) for developing validated LC-MS/MS assays to quantify 4-hydroxymethylambrisentan in human plasma [1]. In plasma, the metabolite AUC accounts for approximately 4% relative to parent ambrisentan AUC [2], requiring a sensitive and matrix effect-compensated analytical method. The +5 Da mass shift enables SRM/MRM method development with distinct precursor-to-product ion transitions that avoid cross-talk from the natural isotopic envelope of the unlabeled metabolite [3]. Method validation per FDA Bioanalytical Method Validation Guidance—including assessments of accuracy, precision, selectivity, and matrix effect—is enabled by the availability of a fully characterized deuterated standard with documented purity and isotopic enrichment.

Clinical PK and DDI Studies in PAH Patients

In drug-drug interaction (DDI) studies evaluating CYP3A4 inducers (e.g., rifampicin) or inhibitors (e.g., shikonin, ketoconazole), 4-hydroxymethylambrisentan-d5 enables independent quantification of metabolite exposure changes separate from parent drug pharmacokinetics [1]. A published herb-drug interaction study using UPLC-MS/MS with (S)-4-hydroxymethylambrisentan quantification demonstrated that shikonin (20 mg/kg) produced modest decreases in metabolite Cmax and AUC(0–∞) (p < 0.05) while parent ambrisentan Cmax increased by 44.96% [2]. This divergent PK response confirms that metabolite quantification—requiring 4-hydroxymethylambrisentan-d5 as the SIL-IS—is essential for comprehensively characterizing metabolic pathway alterations during DDI assessments, as parent drug internal standards (e.g., ambrisentan-d5) cannot detect metabolite-specific exposure changes.

Therapeutic Drug Monitoring in PAH Combination Therapy

For generic ambrisentan ANDA submissions, regulatory agencies require comprehensive characterization of impurities and metabolites. 4-Hydroxymethylambrisentan-d5 supports bioequivalence studies by enabling accurate quantification of the 4-hydroxymethyl metabolite in plasma samples from crossover studies comparing test and reference formulations [1]. The deuterated standard is supplied with detailed Certificate of Analysis (COA) documentation and characterization data compliant with regulatory guidelines, including HPLC purity, MS identity confirmation, and isotopic enrichment verification [2]. This documentation supports ANDA quality control modules and method validation reports. The compound can also serve as a reference standard for impurity profiling during stability studies of ambrisentan drug product, with traceability to USP or EP pharmacopeial standards available from qualified suppliers [3].

In Vitro Metabolism and CYP Phenotyping

In vitro metabolism studies using human liver microsomes or primary hepatocytes to characterize ambrisentan metabolic pathways require accurate quantification of 4-hydroxymethylambrisentan formation. 4-Hydroxymethylambrisentan-d5 enables stable isotope dilution LC-MS/MS quantification of the metabolite in microsomal incubation supernatants [1]. Ambrisentan undergoes CYP3A4-mediated oxidation to 4-hydroxymethylambrisentan as a minor pathway, with glucuronidation by UGTs 1A9S, 2B7S, and 1A3S representing the primary clearance route [2]. The deuterated standard corrects for matrix effects introduced by microsomal protein and NADPH-regenerating system components, enabling accurate determination of enzyme kinetic parameters (Km, Vmax) and assessment of CYP3A4 inhibition/induction potential by co-administered compounds [3].

Application

Selection Property

Validation Focus

Bioanalytical method validation for ambrisentan formulations

SIL-IS with +5 Da mass shift and near-identical chromatographic behavior

Linearity and precision at low ng/mL metabolite concentrations; impurity profiling research

Ambrisentan pharmacokinetic drug-drug interaction research

Structurally matched IS compensates for extraction recovery and ionization variability

Accurate metabolite exposure measurement under CYP3A4 modulation

Ambrisentan combination therapy exposure studies

Multi-analyte SIL-IS compatibility in a single LC-MS/MS run

Inter-individual variability in metabolite plasma concentrations

In vitro CYP450 metabolism phenotyping

Co-eluting SIL-IS corrects for matrix effects in microsomal incubation samples

Enzyme kinetic parameter estimation (Km, Vmax, IC50) with minimized ion suppression bias

• [1] Zhu Y, et al. Evaluation of herb-drug interaction of ambrisentan with shikonin based on UPLC-MS/MS. Pharm Biol. 2021;59(1):1131-1136. doi:10.1080/13880209.2021.1964544 View Source
• [2] Apotex Corp. Ambrisentan FDA Package Insert. Section 12.3 Pharmacokinetics. View Source
• [3] SynZeal. 4-Hydroxymethyl Ambrisentan D5 Product Page. View Source